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Compound of Interest

Compound Name: N-D-Gluconoyl-L-leucine

Cat. No.: B099214 Get Quote

N-D-Gluconoyl-L-leucine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, in-depth technical data and experimental protocols specifically

for N-D-Gluconoyl-L-leucine are limited. This guide provides foundational chemical

information and presents adaptable experimental methodologies and a hypothetical signaling

pathway based on the known properties of its constituent parts, D-gluconic acid and L-leucine.

All proposed protocols and pathways would require experimental validation.

Chemical Information
N-D-Gluconoyl-L-leucine is a conjugate of D-gluconic acid and the essential amino acid L-

leucine. Its chemical identity is established by its unique CAS number.

Table 1: Chemical and Physical Properties of N-D-Gluconoyl-L-leucine
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Property Value Source

CAS Number 15893-50-2 [1][2]

Molecular Formula C₁₂H₂₃NO₈ [2]

Molecular Weight 309.315 g/mol [2]

Appearance White solid [2]

Synonyms

ND-グルコノイル-L-ロイシン,

ND-gluconoil-L-leucina, ND-

Gluconoyl-L-Leucin, L-

Leucine, N-D-gluconoyl-

[2]

Boiling Point 746.7°C at 760 mmHg [2]

Flash Point 405.4°C [2]

Density 1.425 g/cm³ [2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-D-Gluconoyl-L-leucine
are not readily available. However, established methods for the N-acylation of amino acids and

subsequent analysis can be adapted.

Hypothetical Synthesis via Schotten-Baumann Reaction
The Schotten-Baumann reaction is a widely used method for the synthesis of amides from

amines and acid chlorides.[3][4] This approach can be theoretically applied to the synthesis of

N-D-Gluconoyl-L-leucine. The key is the preliminary conversion of D-gluconic acid to its more

reactive acyl chloride derivative.

Reaction Scheme:

Activation of D-Gluconic Acid: D-gluconic acid is reacted with a chlorinating agent, such as

thionyl chloride (SOCl₂), to form D-gluconoyl chloride. This step is critical as it activates the

carboxylic acid for reaction with the amino group of L-leucine.
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Condensation: The resulting D-gluconoyl chloride is then reacted with L-leucine in the

presence of a base (e.g., sodium hydroxide) in a two-phase solvent system (e.g., water and

an organic solvent).[3] The base neutralizes the hydrochloric acid that is generated during

the reaction, driving the equilibrium towards the formation of the amide bond.[5]

Detailed Methodology:

Preparation of D-gluconoyl chloride: D-gluconic acid is suspended in an inert solvent (e.g.,

dichloromethane) and cooled in an ice bath. Thionyl chloride is added dropwise with stirring.

The reaction mixture is then gently refluxed until the evolution of HCl gas ceases. The

excess thionyl chloride and solvent are removed under reduced pressure to yield crude D-

gluconoyl chloride.

N-acylation of L-leucine: L-leucine is dissolved in an aqueous solution of sodium hydroxide.

The solution is cooled in an ice bath. The crude D-gluconoyl chloride, dissolved in a water-

immiscible organic solvent (e.g., diethyl ether), is added dropwise to the L-leucine solution

with vigorous stirring.

Work-up and Purification: After the addition is complete, the reaction mixture is stirred for an

additional period at room temperature. The organic layer is separated, and the aqueous layer

is acidified with dilute hydrochloric acid to precipitate the N-D-Gluconoyl-L-leucine. The

crude product is collected by filtration, washed with cold water, and can be further purified by

recrystallization.
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Step 1: Activation of D-Gluconic Acid

Step 2: Schotten-Baumann Condensation

Step 3: Purification
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Caption: Hypothetical synthesis workflow for N-D-Gluconoyl-L-leucine.

Analytical Characterization by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard technique for the analysis and

quantification of amino acids and their derivatives.[6][7] Since N-D-Gluconoyl-L-leucine lacks

a strong chromophore for UV detection, a pre-column derivatization step is typically required to

enhance its detectability.[8][9]
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Methodology:

Sample Preparation: A standard solution of N-D-Gluconoyl-L-leucine is prepared in a

suitable solvent (e.g., a mixture of water and acetonitrile).

Pre-column Derivatization: A derivatizing agent such as o-phthalaldehyde (OPA) or 9-

fluorenylmethoxycarbonyl chloride (FMOC-Cl) is reacted with the sample.[10] This reaction

introduces a fluorescent or UV-active tag to the amino acid derivative, allowing for sensitive

detection.

HPLC Separation: The derivatized sample is injected into an HPLC system equipped with a

reversed-phase column (e.g., C18). A gradient elution is typically employed, using a mobile

phase consisting of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g.,

acetonitrile or methanol).

Detection: The eluting compounds are monitored using a fluorescence or UV-Vis detector set

at the appropriate excitation and emission wavelengths for the chosen derivatizing agent.

Quantification: The concentration of N-D-Gluconoyl-L-leucine in a sample can be

determined by comparing its peak area to a calibration curve generated from standards of

known concentrations.

HPLC Analysis Workflow

Sample Preparation Pre-column Derivatization HPLC Separation
(Reversed-Phase)

Detection
(Fluorescence/UV-Vis) Quantification

Click to download full resolution via product page

Caption: General workflow for the HPLC analysis of N-D-Gluconoyl-L-leucine.

Biological Context and Signaling
While the specific biological role of N-D-Gluconoyl-L-leucine is not well-documented, the

functions of its components, L-leucine and D-gluconic acid, are well-understood.
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L-Leucine is an essential branched-chain amino acid that plays a critical role in protein

synthesis. It acts as a signaling molecule that activates the mechanistic target of rapamycin

(mTOR) pathway.[11][12][13][14] The activation of mTOR is a key step in initiating the

translation of proteins, which is fundamental for muscle growth and repair.[15]

D-Gluconic acid occurs naturally in fruits and honey and is used as a food additive and a

chelating agent.[16] In biological systems, it can be produced from glucose. Some

microorganisms utilize gluconic acid in the solubilization of minerals.[17][18]

Hypothetical Signaling Pathway: mTOR Activation
It is plausible that N-D-Gluconoyl-L-leucine, upon cellular uptake and potential hydrolysis

back to L-leucine and D-gluconic acid, could influence the mTOR signaling pathway. The L-

leucine component would be the primary driver of this activity.

The activation of mTOR by leucine is a complex process that leads to the phosphorylation of

several downstream targets, including S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-

binding protein 1 (4E-BP1). The phosphorylation of these proteins ultimately promotes mRNA

translation and protein synthesis.[14]
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Caption: Hypothetical mTOR signaling pathway activated by L-leucine.

Conclusion
N-D-Gluconoyl-L-leucine is a compound for which detailed scientific literature is sparse. This

guide provides a summary of its known chemical properties and outlines potential experimental

approaches for its synthesis and analysis based on established chemical principles. The

biological activity of N-D-Gluconoyl-L-leucine is likely influenced by its L-leucine component,

which is a known activator of the mTOR signaling pathway. Further research is necessary to

fully elucidate the specific properties and functions of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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